[(2,3,4,4,5,5-Hexamethylhexan-2-yl)sulfanyl]acetic acid

• CAS No.: 29657-33-8
• Molecular Formula: C14H28O2S
• Molecular Weight: 260.44 g/mol
• IUPAC Name: 2-(2,3,4,4,5,5-hexamethylhexan-2-ylsulfanyl)acetic acid
• InChI: InChI=1S/C14H28O2S/c1-10(13(5,6)12(2,3)4)14(7,8)17-9-11(15)16/h10H,9H2,1-8H3,(H,15,16)
• InChI Key: LNRGMECDIPGOEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)C(C)(C)C)C(C)(C)SCC(=O)O

Description

[(2,3,4,4,5,5-Hexamethylhexan-2-yl)sulfanyl]acetic acid is a sulfur-containing carboxylic acid characterized by a highly branched hexamethylhexane group attached via a sulfanyl (-S-) bridge to an acetic acid moiety. This structural motif combines lipophilicity from the alkyl chain with the reactivity of the carboxylic acid group.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare [(2,3,4,4,5,5-Hexamethylhexan-2-yl)sulfanyl]acetic acid with structurally related sulfanyl-acetic acid derivatives documented in the evidence:

Compound	Key Structural Features	Key Properties/Applications	References
[(2,3,4,4,5,5-Hexamethylhexan-2-yl)sulfanyl]acetic acid (Target Compound)	Branched hexamethylhexane sulfanyl group; acetic acid moiety	Hypothesized applications: surfactants, drug delivery (due to lipophilicity)	N/A
2-Hydroxy-2,2-diphenylacetic acid (Benzilic acid)	Diphenyl-hydroxy substituents; no sulfur	Chelating agent; precursor in organic synthesis
Camobucol (AGIX-4207)	Bulky tert-butyl and phenolic sulfanyl groups; hydroxyl functionality	Anti-inflammatory drug candidate; targets oxidative stress pathways
2-[(Isopropoxycarbonothioyl)sulfanyl]acetic acid	Xanthate group (isopropoxycarbonothioyl); linear chain	RAFT polymerization agent; enables controlled radical polymerization of vinyl acetate
2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetic acid	Oxadiazole heterocycle; ethyl substituent	Unknown application; heterocycle may confer antimicrobial or electronic properties
(2-Oxo-2-phenyl-ethyl sulfanyl)-acetic acid	Phenyl-ketone sulfanyl group	Reacts in Michael addition-aldol domino reactions to form cyclohexane derivatives

Detailed Research Findings

Structural and Electronic Effects

• Branching vs. Linearity : The target compound’s hexamethylhexane group introduces significant steric hindrance and hydrophobicity, contrasting with the linear isopropoxy chain in the xanthate derivative . This branching may reduce solubility in polar solvents but enhance compatibility with lipid membranes or polymeric matrices.
• Heterocyclic vs.

Physicochemical Properties

• Solubility: Camobucol’s phenolic hydroxyl groups enhance aqueous solubility compared to the target compound’s hydrophobic hexamethyl chain.
• Thermal Stability : The xanthate derivative has a melting point of 44.3°C, suggesting moderate stability. The target compound’s branching may raise its melting point due to tighter crystal packing.